Zinc Sulfate

• CAS No.: 7733-02-0
• Product Name: Zinc Sulfate
• Molecular Formula: ZnSO4. 7H2O; ZnSO4; O4SZn
• Molecular Weight: 163.5 g/mol
• IUPAC Name: zinc;sulfuric acid
• Standard InChI: InChI=1S/H2O4S.Zn/c1-5(2,3)4;/h(H2,1,2,3,4);/q;+2
• Standard InChIKey: NWONKYPBYAMBJT-UHFFFAOYSA-L
• SMILES: OS(=O)(=O)O.[Zn+2]
• Canonical SMILES: [O-]S(=O)(=O)[O-].[Zn+2]
• Colorform: Colorless, orthorhombic crystals
• Density: 1.96 at 68 °F (USCG, 1999); 3.8 g/cu cm; 1.97 g/cm³; 3.8 g/cm³
• Melting Point: 212 °F (USCG, 1999); 680 °C (decomposes); 100 °C
• Physical Description: Anhydrous zinc sulfate is a colorless crystalline solid. Zinc sulfate is also obtained as a hexahydrate, ZnSO4.6H2O, and as a heptahydrate ZnSO4.7H2O. All forms are soluble in water. All are noncombustible. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in the production of rayon, as a feed supplement, and as a fertilizer ingredient.; DryPowder; DryPowder, PelletsLargeCrystals; Liquid; OtherSolid; PelletsLargeCrystals; Liquid; GRANULES OR CRYSTALLINE POWDER.; COLOURLESS HYGROSCOPIC CRYSTALS.
• Description: Anhydrous zinc sulfate is a colorless crystalline solid. Zinc sulfate is also obtained as a hexahydrate, ZnSO4.6H2O, and as a heptahydrate ZnSO4.7H2O. All forms are soluble in water. All are noncombustible. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in the production of rayon, as a feed supplement, and as a fertilizer ingredient.; Zinc sulfate is a metal sulfate compound having zinc(2+) as the counterion. It has a role as a fertilizer. It is a metal sulfate and a zinc molecular entity. It contains a zinc(2+).; Zinc sulfate is the inorganic compound with the formula ZnSO4 and historically known as "white vitriol". It is on the World Health Organization's List of Essential Medicines, a list of the most important medication needed in a basic health system.
• Related CAS: 7446-20-0 (heptahydrate)
• Shelf Life: There is ... /a/ tendency for solutions of zinc sulfate to form slight cloudiness due to seperation of basic salt formed through partial hydrolysis.
• Solubility: 57.7 g/100 g water at 25 °C; In water solubility, 101 g/100 g water at 70 °C; Solubility in water, g/100ml at 20 °C: 54; Solubility in water, g/100ml at 20 °C: 22 (good)
• Synonyms: Biolectra Zink; Biosanzink; Bonazen; Bufopto Zinc Sulfate; Complexonat; Honny Fresh 10P; Kreatol; Op-Thal-Zin; Optraex; Solvazinc; Solvezink; Sulfuric Acid Zinc Salt; Verazinc; White Vitriol; Z-Span; Zinc Sulfate; Zinc Sulfate (1:1); Zinc Sulfate (Zn
• PubChem Compound: 23001851
• Last Modified: Dec 23 2021